Cas no 1803834-81-2 (5-Fluoro-2-methyl-4-nitrothiophenol)

• Product Name: 5-Fluoro-2-methyl-4-nitrothiophenol
• CAS No: 1803834-81-2
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• CID: 5001442
• Update Time: 2025-07-17

5-Fluoro-2-methyl-4-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitrothiophenol

• Inchi： 1S/C7H6FNO2S/c1-4-2-6(9(10)11)5(8)3-7(4)12/h2-3,12H,1H3
• InChI Key： FDFXVZUDLFJYCX-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8

Additional information on 5-Fluoro-2-methyl-4-nitrothiophenol

Introduction to 5-Fluoro-2-methyl-4-nitrothiophenol (CAS No. 1803834-81-2)

5-Fluoro-2-methyl-4-nitrothiophenol (CAS No. 1803834-81-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by the presence of a thiophenol core substituted with a fluoro, methyl, and nitro group, which imparts distinct chemical and physical properties.

The molecular formula of 5-Fluoro-2-methyl-4-nitrothiophenol is C₇H₆FNO₃S, and its molecular weight is approximately 197.19 g/mol. The compound's structure features a thiophene ring, which is a five-membered heterocyclic compound containing a sulfur atom. The presence of the fluorine and nitro groups introduces electron-withdrawing effects, while the methyl group provides steric hindrance and hydrophobicity.

In terms of physical properties, 5-Fluoro-2-methyl-4-nitrothiophenol is a solid at room temperature and exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically in the range of 100-120°C, although this can vary slightly depending on the purity and crystalline form of the compound.

The chemical reactivity of 5-Fluoro-2-methyl-4-nitrothiophenol is influenced by its functional groups. The thiophenol moiety can undergo nucleophilic substitution reactions, making it useful as an intermediate in the synthesis of more complex molecules. The nitro group can be reduced to an amino group under appropriate conditions, which can be further functionalized to produce a wide range of derivatives. The fluorine atom can also participate in various reactions, such as nucleophilic substitution or elimination processes.

In the pharmaceutical industry, 5-Fluoro-2-methyl-4-nitrothiophenol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit microbial growth. Additionally, the compound's ability to interact with specific protein targets has led to its investigation as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the antitumor activity of 5-Fluoro-2-methyl-4-nitrothiophenol. The researchers found that the compound exhibited significant cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers explored the use of 5-Fluoro-2-methyl-4-nitrothiophenol as a scaffold for the design of novel antiviral agents. The compound was found to exhibit potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The antiviral mechanism was hypothesized to involve the inhibition of viral replication through interference with viral RNA synthesis.

Beyond its pharmaceutical applications, 5-Fluoro-2-methyl-4-nitrothiophenol has also been investigated for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on optimizing the electronic properties of this compound through molecular engineering techniques to enhance device performance.

The synthesis of 5-Fluoro-2-methyl-4-nitrothiophenol typically involves multi-step processes that start from readily available starting materials. One common synthetic route involves the reaction of 2-bromothiophene with fluoroacetic acid followed by nitration and methylation steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

In conclusion, 5-Fluoro-2-methyl-4-nitrothiophenol (CAS No. 1803834-81-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.